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  4. (NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]im
(NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]im (NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]im
Brand Name: Vulcanchem
CAS No.: 155811-89-5
VCID: VC0126988
InChI: InChI=1S/C18H12ClN5O3S/c19-13-6-8-14(9-7-13)23-11-27-24(26)17(23)15-10-28-18(20-15)22-21-16(25)12-4-2-1-3-5-12/h1-10H,11H2
SMILES: C1N(C(=[N+](O1)[O-])C2=CSC(=N2)N=NC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)Cl
Molecular Formula: C18H12ClN5O3S
Molecular Weight: 413.8 g/mol

(NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]im

CAS No.: 155811-89-5

Main Products

VCID: VC0126988

Molecular Formula: C18H12ClN5O3S

Molecular Weight: 413.8 g/mol

(NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]im - 155811-89-5

CAS No. 155811-89-5
Product Name (NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]im
Molecular Formula C18H12ClN5O3S
Molecular Weight 413.8 g/mol
IUPAC Name N-[[4-[4-(4-chlorophenyl)-2-oxido-5H-1,2,4-oxadiazol-2-ium-3-yl]-1,3-thiazol-2-yl]imino]benzamide
Standard InChI InChI=1S/C18H12ClN5O3S/c19-13-6-8-14(9-7-13)23-11-27-24(26)17(23)15-10-28-18(20-15)22-21-16(25)12-4-2-1-3-5-12/h1-10H,11H2
Standard InChIKey YBQJBJPFMHHDTH-UHFFFAOYSA-N
SMILES C1N(C(=[N+](O1)[O-])C2=CSC(=N2)N=NC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)Cl
Canonical SMILES C1N(C(=[N+](O1)[O-])C2=CSC(=N2)N=NC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)Cl
Synonyms (NE)-N-[[4-[4-(4-chlorophenyl)-2-oxido-1-oxa-4-aza-2-azoniacyclopent-2 -en-3-yl]-1,3-thiazol-2-yl]imino]benzamide
PubChem Compound 3074245
Last Modified Nov 11 2021
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